N'~1~,N'~2~-bis(2,4-dihydroxybenzylidene)ethanedihydrazide

• Molecular Formula: C16H14N4O6
• Molecular Weight: 358.31 g/mol
• IUPAC Name: N,N'-bis[(E)-(2,4-dihydroxyphenyl)methylideneamino]oxamide
• InChI: InChI=1S/C16H14N4O6/c21-11-3-1-9(13(23)5-11)7-17-19-15(25)16(26)20-18-8-10-2-4-12(22)6-14(10)24/h1-8,21-24H,(H,19,25)(H,20,26)/b17-7+,18-8+
• InChI Key: IDNCTMMAWXJSJE-ZEELXFFVSA-N
• Isomeric SMILES: C1=CC(=C(C=C1O)O)/C=N/NC(=O)C(=O)N/N=C/C2=C(C=C(C=C2)O)O
• Canonical SMILES: C1=CC(=C(C=C1O)O)C=NNC(=O)C(=O)NN=CC2=C(C=C(C=C2)O)O
• solubility: 2 [ug/mL] (The mean of the results at pH 7.4)

Description

N’~1~,N’~2~-bis(2,4-dihydroxybenzylidene)ethanedihydrazide is a chemical compound with the molecular formula C16H14N4O6 and a molecular weight of 358.313 g/mol This compound is known for its unique structure, which includes two 2,4-dihydroxybenzylidene groups attached to an ethanedihydrazide backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N’~1~,N’~2~-bis(2,4-dihydroxybenzylidene)ethanedihydrazide typically involves the condensation reaction between ethanedihydrazide and 2,4-dihydroxybenzaldehyde . The reaction is usually carried out in an ethanol solvent under reflux conditions. The product is then purified through recrystallization.

Industrial Production Methods

While specific industrial production methods for N’~1~,N’~2~-bis(2,4-dihydroxybenzylidene)ethanedihydrazide are not well-documented, the general approach would involve scaling up the laboratory synthesis process. This would include optimizing reaction conditions to maximize yield and purity, as well as implementing efficient purification techniques.

Chemical Reactions Analysis

Types of Reactions

N’~1~,N’~2~-bis(2,4-dihydroxybenzylidene)ethanedihydrazide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form quinone derivatives.

Reduction: Reduction reactions can convert the imine groups to amine groups.

Substitution: The hydroxyl groups can participate in substitution reactions to form ethers or esters.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typically used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions.

Major Products Formed

Oxidation: Quinone derivatives.

Reduction: Amine derivatives.

Substitution: Ether or ester derivatives.

Scientific Research Applications

N’~1~,N’~2~-bis(2,4-dihydroxybenzylidene)ethanedihydrazide has a wide range of applications in scientific research:

Chemistry: It is used as a ligand in coordination chemistry to form metal complexes.

Medicine: Research is being conducted on its potential use as an antimicrobial and anticancer agent.

Industry: It can be used in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of N’~1~,N’~2~-bis(2,4-dihydroxybenzylidene)ethanedihydrazide involves its ability to form stable complexes with metal ions. This is due to the presence of multiple donor atoms (nitrogen and oxygen) in its structure, which can coordinate with metal ions . The compound can also participate in hydrogen bonding and π-π interactions, which contribute to its biological activity.

Comparison with Similar Compounds

N’~1~,N’~2~-bis(2,4-dihydroxybenzylidene)ethanedihydrazide can be compared with other similar compounds, such as:

• N’~1~,N’~2~-bis(2,5-dimethoxybenzylidene)ethanedihydrazide
• N’~1~,N’~2~-bis(4-fluorobenzylidene)ethanedihydrazide

These compounds share a similar ethanedihydrazide backbone but differ in the substituents on the benzylidene groups